3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide

• Molecular Formula: C17H17BrN2O2
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 3-bromo-N-[4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17BrN2O2/c1-11(2)16(21)19-14-6-8-15(9-7-14)20-17(22)12-4-3-5-13(18)10-12/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: WKDBSKGULKXUHI-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)Br

Description

3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is used in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide involves the inhibition of certain enzymes such as PARP and tankyrase. PARP is an enzyme that plays a critical role in DNA repair, while tankyrase is an enzyme that is involved in the regulation of various cellular processes such as Wnt signaling and telomere maintenance. Inhibition of these enzymes by 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide leads to the disruption of various cellular processes, ultimately leading to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide are currently being studied. This compound has been shown to exhibit potent inhibitory activity against PARP and tankyrase, which are enzymes that play critical roles in various cellular processes. Inhibition of these enzymes by 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide leads to the disruption of these processes, ultimately leading to cell death. However, the specific biochemical and physiological effects of this compound are still being investigated.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide in lab experiments is its potent inhibitory activity against PARP and tankyrase. This allows researchers to study the effects of inhibiting these enzymes on various cellular processes. However, one limitation of using this compound is its potential toxicity. Like many other chemical compounds, 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide may exhibit toxic effects at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide. One direction is the further investigation of its potential use as a PARP or tankyrase inhibitor in the treatment of various diseases such as cancer, diabetes, and obesity. Another direction is the development of novel analogs of this compound with improved potency and selectivity. Additionally, the biochemical and physiological effects of this compound could be further studied to better understand its mechanism of action.

Synthesis Methods

The synthesis method of 3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide involves the reaction of 3-bromoaniline with isobutyryl chloride in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with 4-aminobenzamide to produce the final product. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-bromo-N-[4-(isobutyrylamino)phenyl]benzamide has various scientific research applications. It is commonly used in the field of medicinal chemistry for the development of novel drugs. This compound has been shown to exhibit potent inhibitory activity against certain enzymes such as poly(ADP-ribose) polymerase (PARP) and tankyrase. PARP inhibitors are currently being investigated for their potential use in the treatment of cancer, while tankyrase inhibitors are being studied for their potential use in the treatment of various diseases such as diabetes and obesity.